Cas no 16721-40-7 (Methyl 1,2,4-triazine-3-carboxylate)
16721-40-7 structure
Product Name:Methyl 1,2,4-triazine-3-carboxylate
CAS No:16721-40-7
MF:C5H5N3O2
MW:139.112100362778
CID:2658592
PubChem ID:12225769
Update Time:2024-02-27
Methyl 1,2,4-triazine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1,2,4-triazine-3-carboxylate
- methyl, 1,2,4-triazine-3-carboxylate
- Methyl 1,2,4-triazine-3-carboxylate
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- Inchi: 1S/C5H5N3O2/c1-10-5(9)4-6-2-3-7-8-4/h2-3H,1H3
- InChI Key: WYUCBDGZVSGXRP-UHFFFAOYSA-N
- SMILES: O(C)C(C1N=NC=CN=1)=O
Computed Properties
- Exact Mass: 139.038176411g/mol
- Monoisotopic Mass: 139.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 65
Methyl 1,2,4-triazine-3-carboxylate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
16721-40-7 (Methyl 1,2,4-triazine-3-carboxylate) Related Products
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